[1-(3,4-Dimethylphenyl)ethyl](2-methylprop-2-en-1-yl)amine

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: N-[1-(3,4-dimethylphenyl)ethyl]-2-methylprop-2-en-1-amine
• InChI: InChI=1S/C14H21N/c1-10(2)9-15-13(5)14-7-6-11(3)12(4)8-14/h6-8,13,15H,1,9H2,2-5H3
• InChI Key: RGNUACTVXMUSMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)NCC(=C)C)C

Description

1-(3,4-Dimethylphenyl)ethylamine (CAS: 1596024-90-6) is a secondary amine featuring a 3,4-dimethylphenyl ethyl group and a 2-methylprop-2-en-1-yl (isobutenyl) substituent. The compound is classified as highly flammable (H224), indicating volatility likely attributable to the isobutenyl chain .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,4-Dimethylphenyl)ethylamine typically involves the reaction of 3,4-dimethylbenzaldehyde with nitroethane to form the corresponding nitrostyrene. This intermediate is then reduced to the amine using a reducing agent such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation. The final step involves the alkylation of the amine with 2-methylprop-2-en-1-yl bromide under basic conditions to yield the target compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for precise control of reaction conditions, and efficient purification techniques such as distillation and crystallization.

Chemical Reactions Analysis

Oxidative Reactions Involving the Alkene Group

The 2-methylprop-2-en-1-yl alkene is susceptible to oxidation. Manganese-based catalysts, such as those described in , are effective for epoxidation of olefins. In the presence of oxidants like AcOOH or H₂O₂, Mn complexes can facilitate the formation of epoxides via a metal-centered pathway, avoiding radical intermediates. This reaction mechanism is supported by high enantioselectivity and turnover numbers observed in similar systems .

Reaction Table

Reaction Type	Reagents/Conditions	Proposed Product	Citation
Epoxidation	Mn catalyst, AcOOH/H₂O₂	Epoxidized alkene

Oxidative Cleavage at Benzylic Positions

The ethyl group attached to the 3,4-dimethylphenyl ring is benzylic, making it prone to oxidative cleavage. DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) is known to mediate such reactions, generating carbocations that react with nucleophiles . For this compound, DDQ could cleave the benzylic C-H bond, forming a carbocation intermediate. This intermediate might undergo further reactions, such as trapping with water or alcohols to yield substituted phenyl derivatives .

Reaction Mechanism

• C-H Bond Cleavage : DDQ oxidatively cleaves the benzylic C-H bond, producing a carbocation (e.g., 1-(3,4-dimethylphenyl)methylcarbocation ).

• Nucleophilic Trapping : The carbocation reacts with nucleophiles (e.g., water, alcohols) to form stable products .

Photocatalyzed Transformations

Photocatalysts like Rose Bengal or Ru(bpy)₃Cl₂ can enable alkene-related transformations under light irradiation. While specific data for this compound is unavailable, analogous systems demonstrate that photocatalytic conditions may facilitate [2+2] cycloadditions or redox-active processes . For example, Rose Bengal-mediated reactions in CH₃COOEt solvent under blue LED irradiation (465 nm) often achieve high yields and selectivity .

Key Considerations

• Solvent Effects : Solvents like CH₃COOEt or THF enhance reaction efficiency compared to polar aprotic solvents .

• Light Source : Blue LED (465 nm) is typically optimal for activating photocatalysts .

Amine Group Reactivity

The ethylamine moiety can participate in standard amine reactions, such as alkylation, acylation, or nucleophilic substitution. While no direct examples are cited in the provided sources, the presence of a primary amine suggests potential for:

• Alkylation : Reaction with alkyl halides to form quaternary ammonium salts.

• Acylation : Reaction with acyl chlorides to form amides.

Comparative Analysis of Reaction Types

Reaction Type	Functional Group Target	Key Reagents/Conditions	Expected Outcome
Epoxidation	Alkene	Mn catalyst, AcOOH/H₂O₂	Epoxide formation
Benzylic Cleavage	Ethyl group	DDQ, nucleophiles (e.g., H₂O)	Carbocation trapping
Photocatalyzed React.	Alkene	Rose Bengal, blue LED, CH₃COOEt	Cycloadditions or redox
Amine Alkylation	Ethylamine	Alkyl halides, base	Quaternary ammonium salts

Scientific Research Applications

1-(3,4-Dimethylphenyl)ethylamine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and as an intermediate in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of 1-(3,4-Dimethylphenyl)ethylamine involves its interaction with specific molecular targets. It may act as a ligand for certain receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Key Observations :

• Aromatic Substitution: The target compound and the thiazole analog share 3,4-dimethylphenyl groups, whereas the dimethoxy analog replaces methyl with methoxy groups.
• Amine Configuration : The target compound is a secondary amine, while the dimethoxy analog is a primary benzylamine. Secondary amines typically exhibit lower basicity than primary amines due to steric hindrance and reduced solvation .
• Reactivity : The isobutenyl group in the target compound may undergo allylic oxidation or polymerization, whereas the thiazole analog’s heterocyclic structure could participate in hydrogen bonding or π-π stacking .

Physicochemical Properties

• Flammability : The target compound’s H224 classification contrasts with the unspecified hazards of the analogs, suggesting higher volatility due to its branched allylic chain .
• Basicity : The dimethoxy analog’s primary amine and electron-donating methoxy groups likely increase its basicity compared to the target compound’s secondary amine .
• Solubility : The thiazole analog’s heterocyclic structure may improve water solubility relative to the hydrophobic isobutenyl and dimethylphenyl groups in the target compound .

Biological Activity

The compound 1-(3,4-Dimethylphenyl)ethylamine , with the CAS number 1543012-73-2, is a specialized amine derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

The molecular formula for 1-(3,4-Dimethylphenyl)ethylamine is $C_{14}H_{21}N$. The structure features a dimethylphenyl group attached to an ethylamine backbone, which is further substituted with a propenyl group. This unique structure may contribute to its biological activity.

Property	Value
Molecular Formula	C₁₄H₂₁N
Molecular Weight	219.33 g/mol
CAS Number	1543012-73-2
Chemical Structure	Chemical Structure

Pharmacological Effects

Research indicates that 1-(3,4-Dimethylphenyl)ethylamine exhibits several pharmacological effects, including:

• Antidepressant Activity : Preliminary studies suggest that compounds with similar structures may exhibit antidepressant properties by modulating neurotransmitter levels in the brain .
• Anti-inflammatory Properties : The compound has shown potential as an anti-inflammatory agent, possibly through inhibition of specific enzymes related to inflammatory pathways .
• Cytotoxic Effects : Some derivatives of amines have been studied for their cytotoxic effects against various cancer cell lines, indicating a potential role in cancer therapy .

The mechanisms through which 1-(3,4-Dimethylphenyl)ethylamine exerts its effects are still under investigation. However, it is hypothesized that:

• Receptor Interaction : The compound may interact with neurotransmitter receptors, influencing mood and cognitive functions.
• Enzyme Inhibition : It may inhibit enzymes involved in inflammatory responses or cancer cell proliferation.

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds, providing insights into the potential effects of 1-(3,4-Dimethylphenyl)ethylamine:

Study 1: Antidepressant Effects

A study published in PubMed examined the synthesis and biological activities of various substituted amines and found that certain analogs demonstrated significant antidepressant-like effects in animal models .

Study 2: Anti-inflammatory Activity

Research highlighted in Heliyon discussed the anti-inflammatory properties of nitrogen-containing heterocycles, noting that similar compounds showed promise as inhibitors of lipoxygenase (LOX), an enzyme implicated in inflammation .

Study 3: Cytotoxicity Against Cancer Cells

In another investigation, organometallic compounds were tested for their cytotoxicity against various cancer cell lines. The findings suggested that compounds with structural similarities to 1-(3,4-Dimethylphenyl)ethylamine could exhibit significant cytotoxic effects .